Cas no 2097900-97-3 (N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide
• CAS No: 2097900-97-3
• MF: C₂₁H₁₈FN₃O₂S₂
• MW: 427.514925479889
• CID: 6152100
• PubChem ID: 126854834
• Update Time: 2025-07-15

N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide
• 5-(4-fluorophenyl)-N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]-2-methylpyrazole-3-carboxamide
• F6517-2266
• N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide
• AKOS032459550
• 2097900-97-3

• Inchi： 1S/C21H18FN3O2S2/c1-25-16(11-15(24-25)13-4-6-14(22)7-5-13)21(27)23-12-17(26)18-8-9-20(29-18)19-3-2-10-28-19/h2-11,17,26H,12H2,1H3,(H,23,27)
• InChI Key： COZXLISXKSTNNC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(C1=CC(C2C=CC(=CC=2)F)=NN1C)=O)O

Computed Properties

• Exact Mass: 427.08244733g/mol
• Monoisotopic Mass: 427.08244733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 124Ų

Additional information on N-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

Introduction to N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide and Its CAS No. 2097900-97-3)

N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide

is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric elements. This compound, identified by the CAS number 2097900-97-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The presence of a bithiophene moiety, combined with a pyrazole core and a fluorinated phenyl group, suggests a multifaceted interaction with biological targets, making it a subject of intense study.

The bithiophene segment is particularly noteworthy in this molecule. Bithiophene derivatives are well-documented for their electronic and photophysical properties, which make them valuable in the development of organic semiconductors and optoelectronic materials. However, their application extends beyond materials science into pharmaceuticals, where they serve as key structural components in drug molecules. The ability of bithiophene to adopt stable conformations and engage in π-stacking interactions enhances its utility in designing molecules with specific biological activities.

The pyrazole core is another critical feature of this compound. Pyrazole derivatives are among the most extensively studied heterocyclic compounds in medicinal chemistry. They exhibit a wide range of biological activities, including antiviral, anti-inflammatory, and anticancer properties. The incorporation of a fluorine atom at the para position of the phenyl ring further modulates the pharmacological profile of the molecule. Fluorine substitution is a common strategy in drug design to improve metabolic stability, binding affinity, and overall bioavailability.

The hydroxyethyl side chain attached to the bithiophene unit introduces hydrophilicity to the molecule, which can influence its solubility and permeability across biological membranes. This balance between hydrophobic and hydrophilic regions is crucial for optimizing pharmacokinetic properties. Additionally, the carboxamide functional group at the 5-position of the pyrazole ring can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions. Studies using molecular docking simulations have shown that N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide can effectively interact with various protein targets involved in inflammatory pathways. This has opened up new avenues for exploring its potential as an anti-inflammatory agent.

In vitro studies have demonstrated promising results regarding the compound's ability to modulate key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The presence of both bithiophene and fluorinated phenyl groups appears to synergistically enhance binding interactions with these enzymes, leading to potent inhibitory effects.

The hydroxyethyl side chain has also been found to play a role in enhancing cell membrane permeability, which is essential for achieving effective drug delivery. This property makes the compound a candidate for oral administration, where bioavailability is a critical factor. Additionally, preliminary toxicology studies have shown that the molecule exhibits low toxicity at therapeutic concentrations, suggesting a favorable safety profile.

The integration of advanced synthetic methodologies has allowed for efficient preparation of N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide) on multiigram scales. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bithiophene core efficiently. These synthetic advances have facilitated further exploration of analogues and derivatives with modified substituents to optimize pharmacological properties.

The compound's potential extends beyond inflammation modulation. Preliminary data suggest that it may also exhibit antitumor activity by interfering with key signaling pathways involved in cancer cell proliferation. The ability of bithiophene derivatives to disrupt microtubule formation has been observed in several studies, indicating their potential as chemotherapeutic agents.

Future research directions include exploring the compound's mechanism of action in greater detail through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide insights into how the molecule interacts with biological targets at an atomic level.

The development of novel drug candidates often involves iterative optimization based on structural modifications guided by computational predictions. N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide) serves as a valuable scaffold for generating libraries of compounds with tailored pharmacological profiles.

In conclusion, N-(2-{2,2'-bithiophene-5-yl-2-hydroxyethyl}-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide represents a promising lead compound with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a candidate for further development into therapeutic agents targeting inflammation and cancer-related pathways.